Cas no 1807059-15-9 (3-Cyano-4-difluoromethoxy-2-mercaptobenzenesulfonyl chloride)

• Product Name: 3-Cyano-4-difluoromethoxy-2-mercaptobenzenesulfonyl chloride
• CAS No: 1807059-15-9
• MF: C₈H₄ClF₂NO₃S₂
• MW: 299.702065467834
• CID: 4961039
• Update Time: 2025-05-22

3-Cyano-4-difluoromethoxy-2-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-difluoromethoxy-2-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C8H4ClF2NO3S2/c9-17(13,14)6-2-1-5(15-8(10)11)4(3-12)7(6)16/h1-2,8,16H
• InChI Key： UBOBISITHTYQJK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C#N)C=1S)OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 2.7
• Topological Polar Surface Area: 76.5

Additional information on 3-Cyano-4-difluoromethoxy-2-mercaptobenzenesulfonyl chloride

3-Cyano-4-Difluoromethoxy-2-Mercaptobenzenesulfonyl Chloride: A Comprehensive Overview

The compound 3-Cyano-4-Difluoromethoxy-2-Mercaptobenzenesulfonyl Chloride (CAS No. 1807059-15-9) is a highly specialized organic chemical with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structural features, which include a cyano group at the 3-position, a difluoromethoxy group at the 4-position, and a mercaptobenzenesulfonyl chloride moiety at the 2-position. These functional groups confer the molecule with versatile reactivity and make it an invaluable building block in modern organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Cyano-4-Difluoromethoxy-2-Mercaptobenzenesulfonyl Chloride through multi-step processes that involve precise control over reaction conditions. The synthesis typically begins with the preparation of the corresponding mercaptobenzenesulfonic acid, followed by selective fluorination and subsequent substitution reactions to introduce the cyano and difluoromethoxy groups. The final step involves conversion to the sulfonyl chloride derivative, which is highly reactive and amenable to further functionalization.

The structural complexity of this compound makes it an ideal candidate for exploring novel chemical transformations. For instance, researchers have recently demonstrated its utility in constructing bioactive molecules with potential applications in drug discovery. The sulfonyl chloride group, in particular, has been exploited in the formation of sulfonamides, which are known for their pharmacological activity. Furthermore, the presence of electron-withdrawing groups such as cyano and difluoromethoxy enhances the electrophilic character of the sulfonyl chloride, facilitating nucleophilic substitutions under mild conditions.

From an analytical standpoint, 3-Cyano-4-Difluoromethoxy-2-Mercaptobenzenesulfonyl Chloride has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity. For example, ¹H NMR analysis has revealed distinct signals corresponding to the cyano, difluoromethoxy, and mercaptobenzenesulfonyl groups, confirming their positions on the aromatic ring. Similarly, mass spectrometry has been instrumental in determining its molecular weight and confirming its identity.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been used as a precursor for synthesizing sulfonamide-based drugs targeting various therapeutic areas such as inflammation and infectious diseases. In agrochemistry, it has been employed in the development of novel pesticides with improved efficacy and reduced environmental impact. Additionally, its unique electronic properties make it a potential candidate for applications in materials science, particularly in the design of advanced polymers and electronic materials.

Recent studies have also highlighted the importance of understanding the environmental fate and toxicity of 3-Cyano-4-Difluoromethoxy-2-Mercaptobenzenesulfonyl Chloride. Although preliminary data suggest that it is not inherently hazardous under normal handling conditions, further research is required to assess its long-term effects on ecosystems and human health. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments for chemicals like this one to ensure their safe use and disposal.

In conclusion, 3-Cyano-4-Difluoromethoxy-2-Mercaptobenzenesulfonyl Chloride (CAS No. 1807059-15-9) represents a cutting-edge chemical entity with vast potential across multiple industries. Its intricate structure and versatile reactivity make it a valuable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As our understanding of this compound continues to grow through ongoing research efforts, it is expected to play an even more pivotal role in shaping future advancements in organic chemistry.